Cas no 2137556-39-7 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol
• CAS No: 2137556-39-7
• MF: C₁₂H₁₅N₃O₃S
• MW: 281.33080124855
• CID: 5861710
• PubChem ID: 165472548
• Update Time: 2025-10-16

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol
• [2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-yl]methanol
• EN300-1115187
• 2137556-39-7

• Inchi： 1S/C12H15N3O3S/c1-8-4-9(2)14-12(11(8)7-16)15-6-10(5-13-15)19(3,17)18/h4-6,16H,7H2,1-3H3
• InChI Key： MLEWSRLMTZPFKJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1C(CO)=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 281.08341252g/mol
• Monoisotopic Mass: 281.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol

2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)-4,6-Dimethylpyridin-3-Ylmethanol (CAS No: 2137556-39-7)

The compound 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-ylmethanol (CAS No: 2137556-39-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring, a pyrazole moiety, and a methanesulfonyl group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methanesulfonyl group attached to the pyrazole ring in this compound is known to enhance the stability and bioavailability of the molecule. Additionally, the pyridine ring with methyl substituents at positions 4 and 6 contributes to the molecule's aromaticity and electronic properties, making it an attractive candidate for further research.

The synthesis of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4,6-dimethylpyridin-3-yilmethanol involves a multi-step process that includes coupling reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its structure suggests that it could be developed into a lead compound for treating conditions such as arthritis or other inflammatory diseases.

Another area of interest is the exploration of this compound's pharmacokinetic properties. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for determining its suitability as a drug candidate. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, providing valuable insights into the optimization of this compound for therapeutic use.

The integration of green chemistry principles into the synthesis of this compound has also been a focus of recent research efforts. By utilizing environmentally friendly reagents and reaction conditions, scientists aim to reduce the ecological footprint associated with its production while maintaining high efficiency.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yli)-4,6-dimethylpyridin--ylmethanol (CAS No: 2137556--39--7) represents a cutting-edge molecule with vast potential in both academic research and industrial applications. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for novel therapeutic interventions.